2-[3-(2,3-Dihydro-1-benzofuran-5-yl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

• IUPAC Name: 2-[3-(2,3-dihydro-1-benzofuran-5-yl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• InChI: InChI=1S/C23H23NO5/c25-20(26)19(24-21(27)29-11-15-4-2-1-3-5-15)23-12-22(13-23,14-23)17-6-7-18-16(10-17)8-9-28-18/h1-7,10,19H,8-9,11-14H2,(H,24,27)(H,25,26)
• InChI Key: RGHQSPVXCQSSCP-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)C34CC(C3)(C4)C(C(=O)O)NC(=O)OCC5=CC=CC=C5
• Molecular Formula: C23H23NO5
• Molecular Weight: 393.4 g/mol

Description

Benzofuran is a heterocyclic compound that is ubiquitous in nature. It is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. Benzofuran compounds are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae.

Synthesis Analysis

Benzofuran can be synthesized through several methods. One method involves the metal-free cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans, mediated by hypervalent iodine reagents. Another method uses ruthenium-catalyzed C- and O-allyl isomerization followed by ring-closing metathesis.

Molecular Structure Analysis

The molecular structure of benzofuran consists of a fused five-membered and six-membered ring, with an oxygen atom incorporated in the five-membered ring.

Chemical Reactions Analysis

Benzofuran can undergo various chemical reactions. For instance, it can participate in the hydroalkoxylation reaction to afford benzo[b]furans. It can also undergo an isocyanide-mediated and Pd-catalyzed 5-exo-dig reductive cyclization.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely depending on their specific structures.

Mechanism of Action

While the specific mechanism of action for your compound is not available, some benzofuran derivatives, such as psoralen, 8-methoxypsoralen, and angelicin, have been used in the treatment of skin diseases such as cancer or psoriasis. They are thought to work by intercalating into DNA and forming covalent cross-links upon exposure to ultraviolet light.

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can also vary widely depending on their specific structures. Some benzofuran derivatives have been found to exhibit cytotoxicity.

Future Directions

Benzofuran and its derivatives have attracted much attention due to their biological activities and potential applications as drugs. They are being studied for their antimicrobial properties, and new methods for constructing benzofuran rings are being discovered.